Cas no 4319-56-6 (Deoxycorticosterone 21-Glucoside)

• Product Name: Deoxycorticosterone 21-Glucoside
• CAS No: 4319-56-6
• Molecular Formula: C₂₇H₄₀O₈
• Molecular Weight: 492.6017
• CID: 928826
• PubChem ID: 630295

Deoxycorticosterone 21-Glucoside Properties

Names and Identifiers

• 21-hydroxy-4-pregnene-3,20-dione 21-glucoside
• 4-PREGNEN-21-OL-3, 20-DIONE GLUCOSIDURONATE
• Deoxycorticosterone 21-glucoside
• 21-Pivaloyloxy-pregn-4-en-3,20-dion
• 21-pivaloyloxy-pregn-4-ene-3,20-dione
• cortexonem
• deoxycorticosterone pivalate
• deoxycortonepivalate
• Desoxycortisone pivalate
• desoxycortone 21-D-glucoside
• desoxycortone pivalate
• DOC PIVALATE
• docp
• neodin-depositum
• Percorten pivalate
• percortenm
• 4-Pregnen-21-ol-3,20-dione glucoside
• NS00014821
• 3,20-Dioxopregn-4-en-21-yl hexopyranoside #
• 10,13-dimethyl-17-[2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetyl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• CHEBI:177788
• 4319-56-6

• InChIKey： SMSMUZPFFJLROV-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H40O8/c1-26-9-7-15(29)11-14(26)3-4-16-17-5-6-19(27(17,2)10-8-18(16)26)20(30)13-34-25-24(33)23(32)22(31)21(12-28)35-25/h11,16-19,21-25,28,31-33H,3-10,12-13H2,1-2H3
• SMILES： CC12CCC3C(CCC4=CC(=O)CCC34C)C1CCC2C(=O)COC1OC(CO)C(O)C(O)C1O |t:8|

Computed Properties

• Exact Mass: 492.272
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 492.272
• Heavy Atom Count: 35
• Complexity: 886
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• LogP: 2.54770
• PSA: 113.29000
• Refractive Index: 1.595
• Boiling Point: 709°C at 760 mmHg
• Flash Point: 234.8°C
• Density: 1.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides